Cas no 2171365-09-4 (2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}acetic acid)
2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}acetic acid
- 2171365-09-4
- EN300-1507716
- 2-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-3-yl}acetic acid
-
- Inchi: 1S/C27H32N2O5/c1-2-8-24(26(32)29-14-7-9-18(16-29)15-25(30)31)28-27(33)34-17-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-6,10-13,18,23-24H,2,7-9,14-17H2,1H3,(H,28,33)(H,30,31)/t18?,24-/m0/s1
- InChI Key: IFSKQFURAIQVSY-LUTIACGYSA-N
- SMILES: O=C([C@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(CC(=O)O)C1
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 706
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 95.9Ų
2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1507716-0.05g |
2-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-3-yl}acetic acid |
2171365-09-4 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1507716-0.1g |
2-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-3-yl}acetic acid |
2171365-09-4 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1507716-0.25g |
2-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-3-yl}acetic acid |
2171365-09-4 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1507716-0.5g |
2-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-3-yl}acetic acid |
2171365-09-4 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1507716-1.0g |
2-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-3-yl}acetic acid |
2171365-09-4 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1507716-2.5g |
2-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-3-yl}acetic acid |
2171365-09-4 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1507716-5.0g |
2-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-3-yl}acetic acid |
2171365-09-4 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1507716-10.0g |
2-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-3-yl}acetic acid |
2171365-09-4 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1507716-50mg |
2-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-3-yl}acetic acid |
2171365-09-4 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1507716-100mg |
2-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-3-yl}acetic acid |
2171365-09-4 | 100mg |
$2963.0 | 2023-09-27 |
2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}acetic acid Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}acetic acid
Introduction to 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}acetic Acid (CAS No. 2171365-09-4)
2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}acetic acid, identified by its CAS number CAS No. 2171365-09-4, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of this molecule, featuring a piperidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an amino acid-derived side chain, positions it as a potential candidate for various therapeutic applications.
The chemical structure of 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}acetic acid is characterized by its chiral center, which is crucial for its biological activity. The presence of the (S)-configuration at the piperidine nitrogen atom contributes to its unique pharmacological properties. This chirality is often exploited in drug design to enhance specificity and reduce side effects. The Fmoc group, a protective group commonly used in peptide synthesis, indicates that this compound may be involved in peptide mimetics or protease inhibition studies.
In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structure of 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}acetic acid suggests that it could interact with multiple targets, making it a versatile tool for research. Specifically, the fluorenylmethoxycarbonyl moiety is often used in the synthesis of peptidomimetics, which are designed to mimic the bioactivity of natural peptides while avoiding their limitations such as poor bioavailability and rapid degradation.
The piperidine ring is a common scaffold in many pharmacologically active compounds due to its ability to form stable hydrogen bonds and its favorable pharmacokinetic properties. In particular, piperidine derivatives have been extensively studied for their potential in treating neurological disorders, cardiovascular diseases, and cancer. The acetic acid moiety at the end of the molecule provides a carboxylic acid functionality, which can be further modified or utilized in various chemical reactions, enhancing the compound's synthetic utility.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets more accurately. These computational studies have been instrumental in guiding experimental designs and optimizing lead compounds for drug development. For instance, virtual screening techniques have been employed to identify potential binding sites on proteins or enzymes that could be modulated by 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}acetic acid.
The synthesis of this compound involves multiple steps, including protection-deprotection strategies and chiral resolution techniques. The use of advanced synthetic methodologies ensures high purity and enantiomeric excess, which are critical for pharmaceutical applications. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule efficiently.
The biological activity of 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}acetic acid has been explored in several preclinical studies. Initial findings suggest that it may exhibit inhibitory effects on certain enzymes or receptors involved in disease pathways. For example, studies have shown that similar piperidine derivatives can modulate neurotransmitter release or inhibit protease activity, which could have therapeutic implications in neurological disorders or inflammation.
The potential therapeutic applications of this compound are broad and span across multiple disease areas. In oncology research, for instance, small molecules like this one are being investigated for their ability to disrupt cancer cell signaling pathways or induce apoptosis. Additionally, its structural features make it a candidate for developing treatments against infectious diseases by targeting essential bacterial or viral proteins.
The role of fluorinated aromatic rings in medicinal chemistry cannot be overstated. The fluorenylmethoxycarbonyl group not only provides stability to the molecule but also enhances its solubility and bioavailability. These properties are particularly important for oral formulations or systemic delivery systems where efficient absorption and distribution are crucial.
In conclusion, 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}acetic acid (CAS No. 2171365-09-4) represents a significant advancement in pharmaceutical research due to its complex structure and promising biological activities. Its unique chemical features position it as a valuable tool for developing novel therapeutics across various disease areas. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to make substantial contributions to the field of medicinal chemistry.
2171365-09-4 (2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-3-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)